Cas no 4166-46-5 (2,3-Dimethyl-3-hexanol)

• Product Name: 2,3-Dimethyl-3-hexanol
• CAS No: 4166-46-5
• MF: C₈H₁₈O
• MW: 130.227922916412
• MDL: MFCD00046594
• CID: 84952
• PubChem ID: 107235
• Update Time: 2025-09-27

2,3-Dimethyl-3-hexanol Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-3-hexanol
• Isopropyl methyl n-propyl carbinol
• 2,3-dimethylhexan-3-ol
• 2,3-dimethyl-hexan-3-ol
• 3-Hexanol,2,3-dimethyl
• EINECS 224-019-0
• Methyl-propyl-isopropyl-carbinol
• DTXSID20961886
• NS00048428
• 3-Hexanol, 2,3-dimethyl-
• SCHEMBL3114618
• FT-0609695
• AKOS009158399
• CGWJMIUMPDDHQC-UHFFFAOYSA-N
• 4166-46-5
• MFCD00046594
• DTXCID601389702
• DB-050790

• MDL： MFCD00046594
• Inchi： 1S/C8H18O/c1-5-6-8(4,9)7(2)3/h7,9H,5-6H2,1-4H3
• InChI Key： CGWJMIUMPDDHQC-UHFFFAOYSA-N
• SMILES： OC(C)(CCC)C(C)C
• BRN： 1732656

Computed Properties

• Exact Mass: 130.13600
• Monoisotopic Mass: 130.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.8330
• Melting Point: -61.15°C (estimate)
• Boiling Point: 157-159°C
• Flash Point: 49°C
• Refractive Index: 1.4340
• PSA: 20.23000
• LogP: 2.19350
• Solubility: Uncertain

2,3-Dimethyl-3-hexanol Security Information

• Safety Instruction： S23-S24/25
• Packing Group：III
• Risk Phrases：R10
• Safety Term：S23;S24/25
• Packing Group：III
• HazardClass：3
• PackingGroup：III